Cas no 2229527-23-3 (1-(2-methyloxolan-3-yl)cyclopentylmethanamine)

• Product Name: 1-(2-methyloxolan-3-yl)cyclopentylmethanamine
• CAS No: 2229527-23-3
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 6318461
• PubChem ID: 165760007
• Update Time: 2025-10-05

1-(2-methyloxolan-3-yl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methyloxolan-3-yl)cyclopentylmethanamine
• [1-(2-methyloxolan-3-yl)cyclopentyl]methanamine
• EN300-1797994
• 2229527-23-3

• Inchi： 1S/C11H21NO/c1-9-10(4-7-13-9)11(8-12)5-2-3-6-11/h9-10H,2-8,12H2,1H3
• InChI Key： VEDHMIARPFNVIX-UHFFFAOYSA-N
• SMILES： O1CCC(C1C)C1(CN)CCCC1

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(2-methyloxolan-3-yl)cyclopentylmethanamine

Comprehensive Overview of 1-(2-methyloxolan-3-yl)cyclopentylmethanamine (CAS No. 2229527-23-3): Properties, Applications, and Research Insights

1-(2-methyloxolan-3-yl)cyclopentylmethanamine, identified by its CAS number 2229527-23-3, is a specialized organic compound garnering attention in pharmaceutical and chemical research. This molecule features a unique structural framework combining a cyclopentylmethanamine core with a 2-methyloxolan-3-yl substituent, making it a subject of interest for drug discovery and material science applications. Its stereochemistry and functional groups contribute to its potential as a building block for bioactive molecules.

Recent trends in AI-driven drug discovery and green chemistry have amplified the relevance of compounds like 1-(2-methyloxolan-3-yl)cyclopentylmethanamine. Researchers are exploring its role in designing central nervous system (CNS) therapeutics, leveraging its amine moiety for neurotransmitter modulation. Computational studies suggest its compatibility with G-protein-coupled receptors (GPCRs), a hot topic in precision medicine discussions. Additionally, its oxolane ring enhances solubility—a critical factor in drug formulation optimization, frequently searched in pharmaceutical forums.

The synthesis of CAS 2229527-23-3 typically involves stereoselective cyclization and reductive amination, techniques aligned with sustainable chemistry principles. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry (HRMS) confirms its purity, addressing the growing demand for quality control in fine chemicals. Notably, its stability under physiological pH makes it a candidate for prodrug development, a trending subtopic in bioconjugation strategies.

Industrial applications of 1-(2-methyloxolan-3-yl)cyclopentylmethanamine extend to chiral auxiliaries and ligand design for catalysis. Its structural motifs resonate with fragment-based drug design (FBDD), a technique dominating medicinal chemistry literature. Environmental considerations are also addressed: recent patents highlight its biodegradability profile, aligning with EPA green chemistry metrics—a keyword surge in 2023 regulatory searches.

Emerging studies link derivatives of CAS 2229527-23-3 to neuroprotective effects, coinciding with rising public interest in cognitive health supplements. However, rigorous ADMET (absorption, distribution, metabolism, excretion, toxicity) profiling remains ongoing, reflecting the compound's position in the preclinical research pipeline. This bridges a knowledge gap often queried in academic search engines regarding translational research timelines.

From a commercial perspective, suppliers emphasize cGMP compliance for 1-(2-methyloxolan-3-yl)cyclopentylmethanamine, responding to market demands for research-grade organics. Its pricing reflects low-volume high-value chemical trends, with availability tracked via chemical inventory databases—a resource frequently cited in laboratory procurement queries. Storage recommendations prioritize anhydrous conditions, a detail crucial for compound stability FAQs.

Future directions include exploring structure-activity relationships (SAR) of this scaffold, particularly for ion channel modulation—a theme recurrent in neuroscience research queries. Collaborative projects between computational chemists and synthetic biologists aim to engineer enantioselective pathways for its production, tapping into the bio-manufacturing trend. These developments position CAS 2229527-23-3 at the intersection of cutting-edge chemistry and therapeutic innovation.